(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(indolizin-2-yl)methanone

• IUPAC Name: [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-indolizin-2-ylmethanone
• InChI: InChI=1S/C21H24N4O2/c1-15-16(2)22-14-23-20(15)27-13-17-6-9-24(10-7-17)21(26)18-11-19-5-3-4-8-25(19)12-18/h3-5,8,11-12,14,17H,6-7,9-10,13H2,1-2H3
• InChI Key: BBISUTHVZPZPQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)C(=O)C3=CN4C=CC=CC4=C3)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol
• CAS No.: 2320217-56-7

Description

Synthesis Analysis

The synthesis of this compound involves several steps. Researchers have explored various methods, including cyclization reactions, nucleophilic substitutions, and condensations. Notably, unexpected synthetic routes have been discovered, emphasizing the need for innovative approaches in its preparation.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with pyrimidinone and oxazinone derivatives, similar to the core structure mentioned, have been synthesized and evaluated for their antimicrobial activities. These synthesized derivatives have shown promising antibacterial and antifungal properties, making them potential candidates for developing new antimicrobial agents. The investigation of antimicrobial screening indicated good activity comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anticancer Agents

Novel pyrazole derivatives, including those with pyrimidinone units, have been synthesized and evaluated for their potential as anticancer agents. These compounds, characterized by their unique structural features, demonstrated significant anticancer activity in in vitro studies, suggesting their usefulness in cancer treatment research (Hafez et al., 2016).

Antidiabetic Research

In the context of antidiabetic research, compounds featuring piperidinyl methanone structures have been identified as potent and selective inhibitors of dipeptidyl peptidase IV (DPP-IV). Such inhibitors are promising for the treatment of type 2 diabetes, highlighting the potential medical application of related chemical structures in managing blood glucose levels (Ammirati et al., 2009).

Antioxidant Properties

Research on novel molecules with piperidin-4-one and related structures has also unveiled their potential as antioxidants. Such compounds, through structural modification and synthesis, have been evaluated for their antioxidant efficacy, indicating the role these structures could play in developing therapeutic agents targeting oxidative stress-related diseases (Dineshkumar & Parthiban, 2022).